Cas no 220495-55-6 (Benzamide,4-(1H-benzimidazol-1-yl)-)

Benzamide,4-(1H-benzimidazol-1-yl)- structure
220495-55-6 structure
Product Name:Benzamide,4-(1H-benzimidazol-1-yl)-
CAS No:220495-55-6
MF:C14H11N3O
MW:237.256642580032
CID:243949
PubChem ID:5328452
Update Time:2025-04-19

Benzamide,4-(1H-benzimidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-(1H-benzimidazol-1-yl)-
    • 4-(benzimidazol-1-yl)benzamide
    • 4-BENZOIMIDAZOL-1-YL-BENZAMIDE
    • 4-(1H-1,3-benzodiazol-1-yl)benzamide
    • CHEMBL345730
    • SCHEMBL20604030
    • DTXSID70416159
    • 220495-55-6
    • BDBM3827
    • 1-(4-Carboxamidophenyl)benzimidazole
    • 4-(1H-benzimidazol-1-yl)benzamide
    • Z87615001
    • 1-Phenylbenzimidazole deriv. 44
    • Inchi: 1S/C14H11N3O/c15-14(18)10-5-7-11(8-6-10)17-9-16-12-3-1-2-4-13(12)17/h1-9H,(H2,15,18)
    • InChI Key: NABMFKHQADUPDB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)N1C=NC2C=CC=CC1=2)N

Computed Properties

  • Exact Mass: 237.09033
  • Monoisotopic Mass: 237.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 60.9Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 482°Cat760mmHg
  • Flash Point: 245.3°C
  • Refractive Index: 1.685
  • PSA: 60.91
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